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Compound of Interest

Compound Name: Fluorescent red 731 reactive

Cat. No.: B12056615

Get Quote

Technical Whitepaper: Photophysical Characterization and Bioconjugation of Fluorescent Red

731

Executive Summary: The NIR Advantage
Fluorescent Red 731 Reactive is a high-performance near-infrared (NIR) fluorophore

designed for applications requiring deep tissue penetration and minimal background

interference.[1] Unlike visible-spectrum dyes (FITC, TRITC), Fluorescent Red 731 operates in

the "optical window" of biological tissue, where autofluorescence from collagen, elastin, and

NADH is negligible.

This guide provides the definitive photophysical data and a self-validating workflow for

bioconjugation. The critical metric—the Molar Extinction Coefficient (

)—is the foundation for quantifying the Degree of Labeling (DOL), ensuring that your drug-to-
antibody ratios (DAR) or probe densities are chemically defined and reproducible.

Photophysical Specifications
The following data represents the core spectral properties of Fluorescent Red 731 Reactive
(NHS-ester form). Note that spectral properties are solvent-dependent; values below are

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12056615#bc-rfq
https://www.benchchem.com/product/b12056615/docs?utm_src=pdf-body#molar-extinction-coefficient-of-fluorescent-red-731-reactive
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/398/432/56794dat.pdf
https://www.benchchem.com/product/b12056615/docs?utm_src=pdf-body#molar-extinction-coefficient-of-fluorescent-red-731-reactive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


standardized in Ethanol as per primary characterization standards.

Metric Value Unit Notes

Molar Extinction

Coefficient (

)

225,000

L·mol

[1][2]·cm

Measured at

in Ethanol.[1] High

absorptivity implies

high brightness.

Excitation Maximum (

)
736 nm

Optimal excitation

source: 730 nm or 750

nm LEDs/lasers.

Emission Maximum (

)
759 nm Stokes Shift: ~23 nm.

Molecular Weight 859.98 g/mol

Formula: C

H

N

NaO

S

Solubility High DMF, DMSO
Hydrolytically unstable

in water (NHS ester).

Reactive Group NHS Ester -

Specificity: Primary

Amines (-NH

) on Lysine/N-

terminus.[3][4]
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Critical Insight: While the datasheet

is 225,000 in ethanol, the

in aqueous buffer (PBS) typically remains within ±5-10% for rigid polymethine dyes.

However, for GLP-grade assays, it is mandatory to verify

in your specific conjugation buffer to account for solvatochromic shifts.

Bioconjugation Workflow: The "Why" Behind the
Protocol
This protocol is designed for labeling IgG antibodies but is adaptable to other proteins. It

prioritizes hydrolytic management—controlling the competition between the desired amine

reaction and the inevitable hydrolysis of the NHS ester.

Phase A: Preparation (The anhydrous step)
Solubilization: Dissolve 1 mg of Fluorescent Red 731 NHS ester in 50 µL of anhydrous,

amine-free DMF (Dimethylformamide).

Causality: Water initiates hydrolysis of the NHS ester immediately, deactivating the dye.

Amine contaminants in low-grade DMF will quench the dye before it sees the protein.

Concentration: This yields ~23 mM stock. Keep this solution dry and use immediately.

Phase B: Conjugation (The pH balance)
Buffer Exchange: Ensure the protein is in a non-amine buffer (e.g., Sodium Bicarbonate, 50-

100 mM, pH 8.5–9.0).

Causality: Tris or Glycine buffers contain primary amines that will compete with the protein

for the dye.
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pH Logic: The

-amino group of Lysine has a pKa ~10.5. At pH 7.4, it is protonated (

) and unreactive. Raising pH to 8.5–9.0 deprotonates a fraction of lysines (

), making them nucleophilic enough to attack the NHS ester without accelerating
hydrolysis too drastically.

Reaction: Add the dye stock to the protein solution dropwise while stirring. Target a Dye-to-

Protein molar ratio (excess) of 10–20x.

Incubation: 1 hour at Room Temperature (RT) in the dark.

Phase C: Purification (Size Exclusion)
Separation: Use a Sephadex G-25 column or Zeba Spin Desalting Column equilibrated with

PBS.

Mechanism:[5][6][7][8] The large labeled protein (150 kDa) elutes in the void volume; the

small unreacted dye (<1 kDa) is retained in the porous beads.

Visual Check: You will see two bands.[7] The fast-moving blue/green band is the

conjugate. The slow-moving band is free dye.

Quality Control: The Self-Validating System
Trusting the vendor's label is not science; verification is. You must calculate the Degree of

Labeling (DOL).[7]

Step 1: Determine the Correction Factor (CF)
Because the fluorophore might absorb light at 280 nm (where protein is measured), you must

correct the protein absorbance reading.[7]

Protocol: Measure the absorbance of free dye in PBS at 280 nm and 736 nm.

Calculation:

Note: For most NIR dyes, this is low (0.03–0.05), but it must be measured.
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Step 2: Calculate Protein Concentration
[7]

: Absorbance of conjugate at 280 nm.[7]

: Absorbance of conjugate at dye max (736 nm).[1]

: 203,000 M

cm

for IgG (typical).

: Cuvette path length (usually 1 cm).[7]

Step 3: Calculate Degree of Labeling (DOL)
[7]

: 225,000 M

cm

.[1]

Visualization of Workflows
Diagram 1: The Bioconjugation Logic Flow
This diagram illustrates the critical decision points and chemical logic governing the labeling

process.
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 Add Dropwise

Purification (SEC/G-25)
Remove Free Dye
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Caption: Step-by-step logic for NHS-ester conjugation, highlighting the chemical necessity of

anhydrous solvents and basic pH buffers.

Diagram 2: DOL Calculation & Validation
This diagram maps the mathematical relationships required to validate the conjugate.
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Absorbance @ 280nm
(Protein + Dye contribution)

Corrected Protein Conc.
A_prot = A280 - (A736 * CF)

Absorbance @ 736nm
(Dye Max)

Calculate DOL
(A736 / 225,000) / [Protein]

Correction Factor (CF)
(A280_dye / A736_dye)

Final Conjugate Validation
Target: 2-4 dyes/protein

Click to download full resolution via product page

Caption: Mathematical workflow for determining the Degree of Labeling (DOL), correcting for

dye absorbance at 280nm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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